Cas no 48121-20-6 (4-Nitrosopiperazine-1-ethanol)

• Product Name: 4-Nitrosopiperazine-1-ethanol
• CAS No: 48121-20-6
• MF: C₆H₁₃N₃O₂
• MW: 159.186321020126
• CID: 3999951
• PubChem ID: 12554626
• Update Time: 2025-06-15

4-Nitrosopiperazine-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-nitroso-
• 2-(4-nitrosopiperazin-1-yl)ethan-1-ol
• Nitroso 1(2-hydroxy ethyl)piperazine
• 48121-20-6
• Nitroso 1(2-hydroxy ethyl)piperazine
• AKOS040822781
• 4-Nitrosopiperazine-1-ethanol
• 4-Nitroso-1-piperazineethanol
• A1-88866
• 4-Nitroso-1-piperazineethanol; 2-(4-Nitroso-piperazin-1-yl)-ethanol; 2-(4-Nitrosopiperazin-1-yl)ethan-1-ol; 4-Nitrosopiperazine-1-ethanol
• Z1736780064
• EN300-7759346
• SCHEMBL18650422
• 2-(4-nitrosopiperazin-1-yl)ethanol
• 2-(4-nitroso-piperazin-1-yl)-ethanol
• 691-848-6

• Inchi： 1S/C6H13N3O2/c10-6-5-8-1-3-9(7-11)4-2-8/h10H,1-6H2
• InChI Key： UGTGTQBGWNCKBI-UHFFFAOYSA-N
• SMILES： OCCN1CCN(CC1)N=O

Computed Properties

• Exact Mass: 159.100776666g/mol
• Monoisotopic Mass: 159.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.1Ų

Additional information on 4-Nitrosopiperazine-1-ethanol

Comprehensive Overview of 4-Nitrosopiperazine-1-ethanol (CAS No. 48121-20-6): Properties, Applications, and Research Insights

4-Nitrosopiperazine-1-ethanol (CAS No. 48121-20-6) is a specialized organic compound belonging to the nitrosopiperazine derivatives family. Its molecular structure features a piperazine ring substituted with a nitroso group and an ethanol moiety, making it a versatile intermediate in synthetic chemistry. The compound's unique nitrosamine functional group has drawn significant attention in pharmaceutical and biochemical research, particularly in studies involving nitrogen-containing heterocycles and their reactivity patterns.

Recent trends in scientific literature highlight growing interest in nitrosopiperazine derivatives due to their potential applications in drug discovery and material science. Researchers frequently search for "4-Nitrosopiperazine-1-ethanol synthesis" or "CAS 48121-20-6 applications" when exploring novel synthetic pathways. The compound's electron-rich nitrogen centers enable diverse chemical transformations, including N-alkylation reactions and coordination chemistry with transition metals, which are hot topics in green chemistry methodologies.

From a structural perspective, the ethanol side chain in 4-Nitrosopiperazine-1-ethanol enhances its solubility in polar solvents, a property frequently queried as "48121-20-6 solubility characteristics" in scientific databases. This attribute makes it valuable for solution-phase chemistry applications. Analytical techniques such as HPLC purification and NMR spectroscopy are commonly employed for characterization, with researchers often investigating "4-Nitrosopiperazine-1-ethanol spectral data" for quality control purposes.

In pharmaceutical contexts, derivatives of 4-Nitrosopiperazine-1-ethanol have been explored for their bioisosteric potential, particularly in modifying drug pharmacokinetics. The scientific community shows increasing interest in "nitroso group reactivity" and "piperazine-based drug design," with this compound serving as a valuable building block. Its hydrogen bonding capacity and molecular geometry make it relevant to current structure-activity relationship (SAR) studies in medicinal chemistry.

Industrial applications of CAS 48121-20-6 extend to specialty chemicals production, where its nitrosamine functionality serves as a precursor for various fine chemicals. Manufacturers frequently optimize processes using "4-Nitrosopiperazine-1-ethanol scale-up methods" to ensure consistent quality. The compound's stability under different conditions is another research focus, with queries like "48121-20-6 storage stability" appearing in technical discussions.

Environmental considerations regarding nitrosamine-containing compounds have prompted studies on 4-Nitrosopiperazine-1-ethanol degradation pathways. Researchers investigate "advanced oxidation processes" for handling such compounds, aligning with current sustainable chemistry initiatives. The compound's photochemical behavior is also of interest in environmental fate studies, particularly regarding water treatment technologies.

Quality control protocols for 4-Nitrosopiperazine-1-ethanol typically involve stringent analytical validation procedures. Common laboratory searches include "CAS 48121-20-6 purity standards" and "HPLC methods for nitrosopiperazines." The compound's chromatographic behavior is well-documented, with reverse-phase systems being most effective for analysis. These methods are crucial for ensuring batch-to-batch consistency in research and industrial applications.

Emerging research directions explore the computational chemistry aspects of 4-Nitrosopiperazine-1-ethanol, with molecular modeling studies investigating its electronic structure and conformational dynamics. Such studies contribute to the growing field of in silico drug design and help predict the compound's behavior in complex systems. The integration of machine learning approaches in chemical research has further enhanced understanding of its structure-property relationships.

Safety assessments of 48121-20-6 emphasize proper laboratory handling procedures, with particular attention to its nitroso group chemistry. While not classified as hazardous under standard conditions, researchers consistently search for "4-Nitrosopiperazine-1-ethanol safety data" to ensure compliant usage. Material safety data sheets provide comprehensive guidance on personal protective equipment requirements and waste disposal protocols for this compound.

The global market for piperazine derivatives continues to expand, with 4-Nitrosopiperazine-1-ethanol maintaining a niche but important position. Suppliers frequently update product listings with "high purity 48121-20-6" specifications to meet researcher demands. Current market analyses suggest growing applications in advanced material synthesis and bioconjugation chemistry, positioning this compound for continued scientific relevance.